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Compound of Interest

Compound Name: Propargyl-PEG17-methane

Cat. No.: B3116499 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Propargyl-PEG17-methane. The following

procedures are designed to ensure safe handling, storage, and disposal of this chemical in a

laboratory setting.

Chemical Identifier:

Name: Propargyl-PEG17-methane

Synonyms: m-PEG17-Propargyl, mPEG16-Propyne

CAS Number: 146185-77-5

Propargyl-PEG17-methane is a polyethylene glycol (PEG) derivative containing a propargyl

group. It is commonly used as a linker in the synthesis of Proteolysis Targeting Chimeras

(PROTACs) and other bioconjugates through copper-catalyzed azide-alkyne cycloaddition, also

known as "click chemistry".[1][2][3][4] While specific hazard data for Propargyl-PEG17-
methane is not readily available, information from similar PEGylated and propargyl-containing

compounds indicates that it should be handled with care to avoid potential skin, eye, and

respiratory irritation.[5][6]
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The following table summarizes the recommended personal protective equipment for handling

Propargyl-PEG17-methane.

Body Part Equipment Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them immediately

if contaminated.

Eyes Safety glasses or goggles

Must meet ANSI Z87.1

standards. Use chemical

splash goggles for enhanced

protection.

Body Laboratory coat

A long-sleeved lab coat is

required to protect skin and

clothing.

Respiratory Fume hood or respirator

Handle in a well-ventilated

area, preferably within a

chemical fume hood. If a fume

hood is not available, a

respirator may be necessary

based on a risk assessment.

Emergency Procedures
In the event of an accidental exposure or spill, follow the procedures outlined below.
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.

Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. Ensure the area is well-

ventilated.

Operational and Disposal Plans
Handling and Storage Protocol

Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical

fume hood should be used for all manipulations of the compound.

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.

Weighing and Transfer: To minimize dust inhalation, carefully weigh the solid compound in a

fume hood. Use appropriate tools to transfer the material, avoiding the creation of dust.

Dissolving: If preparing a solution, add the solvent to the solid slowly to avoid splashing.
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Storage: Store Propargyl-PEG17-methane in a tightly sealed container in a cool, dry, and

well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Recommended storage temperature is -20°C.[2]

Disposal Plan
Waste Collection: Collect all waste materials, including empty containers, contaminated

gloves, and absorbent materials, in a designated and clearly labeled hazardous waste

container.

Waste Segregation: Do not mix this waste with other waste streams unless it is chemically

compatible.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local regulations. Contact your institution's environmental health and safety (EHS) office for

specific disposal procedures.

Workflow Diagram
The following diagram illustrates the standard workflow for handling Propargyl-PEG17-
methane in a laboratory setting.
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Caption: Workflow for handling Propargyl-PEG17-methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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